3-(2,3-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C12H10Cl2O2/c13-8-3-1-2-7(9(8)14)11-4-12(5-11,6-11)10(15)16/h1-3H,4-6H2,(H,15,16)
• InChI Key: ZTXKIFSQFCHOQC-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(=O)O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C12H10Cl2O2
• Molecular Weight: 257.11 g/mol

Description

“3-(2,3-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is a potentially useful bicyclo[1.1.1]pentane building block. Bicyclo[1.1.1]pentanes (BCPs) have emerged as an interesting scaffold in drug design. These strained molecules can act as bioisosteres of para-substituted phenyl rings, tert-butyl groups or internal alkynes, leading to drug analogues with enhanced pharmacokinetic and physicochemical properties.

Synthesis Analysis

The synthesis of BCPs represents a major goal in modern organic synthesis. In particular, asymmetric transformations that provide chiral BCPs bearing an adjacent stereocenter are particularly valuable to expand the chemical space of this important scaffold. A practical metal-free homolytic aromatic alkylation protocol has been reported for the synthesis of 3-(pyrazin-2-yl)bicyclo[1.1.1]pentane-1-carboxylic acid.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of BCPs are complex and involve several steps. The synthesis of a potentially useful bicyclo[1.1.1]pentane building block, 3-(pyrazin-2-yl)bicyclo[1.1.1]pentane-1-carboxylic acid, has been reported.